Cas no 2227684-85-5 (1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid)

• Product Name: 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid
• CAS No: 2227684-85-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6238769
• PubChem ID: 165589631
• Update Time: 2025-10-31

1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid
• 2227684-85-5
• EN300-1628051

• Inchi： 1S/C14H25NO2/c1-14(2,3)15-8-11(10-6-4-5-7-10)12(9-15)13(16)17/h10-12H,4-9H2,1-3H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key： LGYXKQTZIURHSM-NWDGAFQWSA-N
• SMILES： OC([C@@H]1CN(C(C)(C)C)C[C@H]1C1CCCC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid

1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid (CAS No. 2227684-85-5): A Comprehensive Overview

1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid (CAS No. 2227684-85-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a tert-butyl group at the 1-position and a cyclopentyl group at the 4-position. The carboxylic acid moiety at the 3-position adds to its chemical versatility and reactivity. This specific arrangement of functional groups provides a robust platform for further chemical modifications, making it an attractive candidate for drug discovery and development.

Recent research has focused on the pharmacological properties of 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic activity in animal models, suggesting its potential use in pain management. The mechanism of action is believed to involve the modulation of nociceptive pathways and the inhibition of inflammatory mediators.

In the context of neuroprotection, 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid has shown promising results in preclinical studies. It has been found to protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system (CNS) disorders.

The synthesis of 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid involves several well-established chemical reactions, including ring formation, substitution, and functional group manipulation. One common approach is to start with a cyclopentylamine derivative and undergo a series of transformations to introduce the tert-butyl and carboxylic acid groups. The synthetic route can be optimized for yield and purity, making it suitable for large-scale production.

From a pharmacokinetic perspective, 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid has favorable properties that contribute to its bioavailability and metabolic stability. It has been shown to have good oral absorption and a reasonable half-life, which are important considerations for drug development. Preclinical studies have also demonstrated that it does not exhibit significant toxicity at therapeutic doses, further supporting its safety profile.

In terms of clinical applications, 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid holds promise for treating a variety of conditions characterized by inflammation and pain. Its neuroprotective properties make it a potential candidate for managing neurodegenerative diseases. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects, with preliminary results showing positive outcomes.

The market potential for 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid is significant given the growing demand for effective treatments in these areas. The global pharmaceutical industry is constantly seeking new compounds with novel mechanisms of action to address unmet medical needs. As research progresses and more data becomes available, this compound is likely to attract increased interest from both academic researchers and pharmaceutical companies.

In conclusion, 1-tert-butyl-4-cyclopentylpyrrolidine-3-carboxylic acid (CAS No. 2227684-85-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structure, diverse biological activities, and favorable pharmacokinetic properties make it a promising candidate for further development as a therapeutic agent. Continued research will undoubtedly uncover more about its potential applications and contribute to the advancement of healthcare solutions.